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Compound of Interest

Compound Name: C3H5F50S

Cat. No.: B14093010

Introduction: The SFs Advantage

3-(Pentafluorosulfanyl)prop-2-en-1-ol (CsHsFsOS, CAS: 155990-90-2) is a high-value
fluorinated intermediate that serves as a gateway to the "Super-Trifluoromethyl" (SFs) class of
materials. While the trifluoromethyl group (CFs) has dominated materials science for decades,
the SFs group offers superior properties that are critical for next-generation applications:

e Enhanced Electronegativity: SFs (Hammett op = 0.68) is more electron-withdrawing than CF3
(op = 0.54), imparting extreme electronic stability to conjugated systems.

o Steric Bulk & Lipophilicity: The SFs group is roughly equal in volume to a tert-butyl group but
is highly fluorinated. This unique combination creates a "bulky shield" that dramatically
increases the lipophilicity and hydrolytic stability of adjacent functional groups.

o Chemical Robustness: Unlike SFa derivatives, the hypervalent SFs moiety is chemically inert
to strong acids, bases, and reducing agents, making it suitable for harsh operational
environments (e.g., battery electrolytes, aerospace coatings).

This guide details the application of CsHsFsOS as a primary scaffold for synthesizing
omniphobic polymers and bio-stable pharmacophores.

Core Application: Omniphobic Surface Engineering
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The primary materials application of CsHsFsOS is its conversion into polymerizable monomers
(acrylates/methacrylates). Polymers derived from SFs-alkenes exhibit lower surface energy
than their CFs counterparts, resulting in superior water and oil repellency.

Mechanism of Action

The CsHsFsOS molecule contains an allylic alcohol handle.[1] By functionalizing the hydroxyl
group, the SFs-alkene moitif is tethered to a polymer backbone. The rigid geometry of the SFs
group projects the fluorine atoms outward, creating a dense fluorinated sheath that prevents

surface wetting.

: ial :

SFs-Based
CFs-Based
Property Polymers (from Impact
Polymers
C3HsFs0S)
Superior
Surface Energy ~15-18 mN/m ~10-13 mN/m omniphobicity (repels
hexadecane).
Resistant to
Hydrolytic Stability High Extreme degradation in caustic
environments.
Higher free volume;
Steric Volume ~42 A3 ~85 As improved dielectric
properties.
Enhanced interaction
Lipophilicity (LogP) Moderate High with lipid bilayers (Bio-

applications).

Experimental Protocol: Synthesis of SFs-Acrylate
Monomers

Objective: Convert 3-(pentafluorosulfanyl)prop-2-en-1-ol into 3-(pentafluorosulfanyl)prop-2-en-
1-yl acrylate, a monomer suitable for radical polymerization.
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Reagents & Equipment[2][3]

Precursor: 3-(Pentafluorosulfanyl)prop-2-en-1-ol (CsHsFsOS) [>95% Purity].

Reagent: Acryloyl Chloride (freshly distilled).

Base: Triethylamine (EtsN) or DIPEA (anhydrous).

Solvent: Dichloromethane (DCM), anhydrous.

Inhibitor: 4-Methoxyphenol (MEHQ) (trace amount to prevent premature polymerization).

Analysis: 2°F NMR (376 MHz), *H NMR (400 MHz).

Step-by-Step Workflow
Phase 1: Esterification Reaction

Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar
and nitrogen inlet.

Solubilization: Dissolve C3HsFsOS (1.0 eq, e.g., 5.0 mmol) in anhydrous DCM (20 mL).

Base Addition: Add EtsN (1.2 eq) and cool the solution to 0 °C using an ice/water bath.

Acylation: Dropwise add Acryloyl Chloride (1.1 eq) diluted in DCM (5 mL) over 15 minutes.
Critical: Maintain temperature < 5 °C to avoid side reactions with the double bond.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4—6 hours. Monitor
via TLC (Hexane/EtOAc 8:2) or 1°F NMR.[2]

Phase 2: Work-up & Purification

Quench: Quench the reaction with saturated NaHCOs solution (20 mL).

Extraction: Extract the aqueous layer with DCM (3 x 15 mL). Combine organic layers.

Washing: Wash combined organics with 1M HCI (cold, rapid wash to remove amine),
followed by Brine.
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» Drying: Dry over anhydrous MgSOea, filter, and concentrate under reduced pressure (keep
bath temp < 30 °C to prevent polymerization).

« Purification: Purify via flash column chromatography (Silica gel, Pentane/Ether gradient).
Note: SFs compounds are often non-polar; start with 100% Pentane.

Phase 3: Validation (Self-Validating QC)

e 19F NMR Check: The SFs group typically appears as an AB4 pattern (a doublet of pentets
and a pentet of doublets) around +60 to +85 ppm (relative to CFCls).

o Pass Criteria: Distinct ABa4 pattern confirms SFs integrity. Disappearance of OH signal in
'H NMR confirms esterification.

e Purity: GC-MS should show a single peak with M+ corresponding to the ester.

Visualizing the Workflow

The following diagram illustrates the transformation of the CsHsFsOS building block into
advanced materials.
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Caption: Synthesis pathway from C3H5F50S precursor to high-performance omniphobic
coatings.

Advanced Applications in Drug Discovery
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While "Materials Science" is the primary focus, the audience includes drug developers.

CsHsFsOS is a critical bioisostere precursor.

Lipophilicity Modulation: Replacing a terminal allyl alcohol or alkyl chain with the SFs-allyl
motif increases LogP by ~1.0-1.5 units without significantly altering the molecular shape
compared to a tert-butyl group.

Metabolic Blocking: The SFs group blocks metabolic oxidation at the terminal position.

Protocol Tip: For medicinal chemistry, CsHsFsOS can be coupled to aryl halides via Heck
cross-coupling (using the alkene handle) or converted to an alkyl halide for nucleophilic
substitution.

Safety & Handling

Volatility: CsHsFsOS is a low-molecular-weight alcohol. Handle in a fume hood.

HF Liberation: While SFs is stable, thermal decomposition (>200 °C) can release HF. Avoid
contact with glass at extreme temperatures; use PTFE equipment for high-temp reactions if
necessary.

Storage: Store at 2—-8 °C under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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